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Compound of Interest

Compound Name:
2-Chloroacetimidamide

hydrochloride

Cat. No.: B078023 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Chloroacetimidamide hydrochloride, including detailed

operational and disposal plans to minimize risk and ensure compliance.

2-Chloroacetimidamide hydrochloride is a hazardous chemical that requires strict

adherence to safety protocols. It is toxic if swallowed, in contact with skin, or inhaled, and

causes severe skin burns and eye damage. Furthermore, it is corrosive to the respiratory tract

and reacts violently with water, liberating toxic gas. Prolonged or repeated exposure can cause

organ damage, specifically to the lungs.

Hazard Summary
For quick reference, the following table summarizes the key hazards associated with 2-
Chloroacetimidamide hydrochloride.
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Hazard Classification Category

Acute Toxicity (Oral) Category 3[1]

Acute Toxicity (Dermal) Category 3

Acute Toxicity (Inhalation) Category 3

Skin Corrosion Sub-category 1A

Serious Eye Damage Category 1

Specific Target Organ Toxicity (Repeated

Exposure)
Category 1 (Lungs)

Acute Aquatic Hazard Category 1

Personal Protective Equipment (PPE)
Due to the severe hazards posed by 2-Chloroacetimidamide hydrochloride, a

comprehensive suite of personal protective equipment is mandatory.

Respiratory Protection: A full-face respirator with a cartridge suitable for protection against

organic vapors and acid gases is required, especially given that the substance is corrosive to

the respiratory tract and liberates toxic gas upon contact with water. In case of fire, a self-

contained breathing apparatus is necessary.

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes and severe eye damage.[2]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene) at all times.[1] It is

recommended to use two pairs of gloves.[3] Gloves must be inspected before use and

disposed of properly after handling the chemical.[1]

Lab Coat/Gown: A disposable, fluid-resistant gown or a chemical-resistant lab coat should

be worn to prevent skin contact.[3] Standard cloth lab coats are not sufficient.
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Coveralls: For tasks with a higher risk of exposure, disposable chemical-resistant coveralls

are recommended.[4]

Footwear: Closed-toe shoes are mandatory. For larger scale operations or in case of spills,

chemical-resistant boots should be worn.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict, methodical workflow is critical for the safe handling of 2-
Chloroacetimidamide hydrochloride.

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible and have been

recently tested.[5]

Prepare all necessary equipment and reagents before handling the chemical to minimize

movement and potential for accidents.

Have a spill kit readily available that is appropriate for reactive and corrosive materials.

Handling the Chemical:

Don all required PPE before entering the designated handling area.

Carefully unpack the container within the fume hood.

When weighing the solid, do so in the fume hood to avoid inhalation of any dust particles.

[1]

If making a solution, add the 2-Chloroacetimidamide hydrochloride slowly to the

solvent. Be aware that it reacts violently with water.

Post-Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chemm.hhs.gov/ppe.htm
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b078023?utm_src=pdf-body
https://www.benchchem.com/product/b078023?utm_src=pdf-body
https://www.sigmaaldrich.com/US/de/sds/aldrich/c0267?userType=undefined
https://pim-resources.coleparmer.com/sds/35570.pdf
https://www.sigmaaldrich.com/US/de/sds/aldrich/c0267?userType=undefined
https://www.benchchem.com/product/b078023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Securely close the container and store it in a cool, dry, well-ventilated place away from

incompatible materials such as strong oxidizing agents, bases, and reducing agents.[1][6]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Carefully remove PPE, avoiding contact with contaminated surfaces. Dispose of single-

use items in the designated hazardous waste stream.

Disposal Plan
Proper disposal is a critical final step in the safe handling of 2-Chloroacetimidamide
hydrochloride.

Waste Collection:

All solid waste contaminated with 2-Chloroacetimidamide hydrochloride (e.g., weighing

paper, contaminated gloves, disposable gowns) must be collected in a designated, clearly

labeled hazardous waste container.

Liquid waste containing this chemical should be collected in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Work with your institution's Environmental Health and Safety (EHS) department to ensure

proper pickup and disposal of the hazardous waste. Do not attempt to dispose of this

chemical down the drain or in regular trash.[1]

Safe Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of 2-
Chloroacetimidamide hydrochloride.
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Caption: Workflow for Safe Handling of 2-Chloroacetimidamide Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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